Cas no 1346687-53-3 (Methyl 5-(thiazol-5-yl)nicotinate)

• Product Name: Methyl 5-(thiazol-5-yl)nicotinate
• CAS No: 1346687-53-3
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 1030084
• PubChem ID: 71304446
• Update Time: 2025-05-23

Methyl 5-(thiazol-5-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(thiazol-5-yl)nicotinate
• methyl 5-(1,3-thiazol-5-yl)pyridine-3-carboxylate
• Methyl 5-(thiazol-5-yl)nicotite
• 1346687-53-3
• DTXSID50745292
• Methyl5-(thiazol-5-yl)nicotinate

• Inchi： 1S/C10H8N2O2S/c1-14-10(13)8-2-7(3-11-4-8)9-5-12-6-15-9/h2-6H,1H3
• InChI Key： NNERQRDCUCKKSI-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1C=NC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-(thiazol-5-yl)nicotinate

Recent Advances in the Study of Methyl 5-(thiazol-5-yl)nicotinate (CAS: 1346687-53-3) in Chemical Biology and Pharmaceutical Research

Methyl 5-(thiazol-5-yl)nicotinate (CAS: 1346687-53-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiazole and nicotinate moiety, has demonstrated potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential as a lead compound for drug development.

One of the key areas of research involves the synthesis and characterization of Methyl 5-(thiazol-5-yl)nicotinate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more accessible for further biological testing. The compound's unique structure allows for versatile modifications, enabling researchers to explore its structure-activity relationships (SAR) and optimize its pharmacological properties.

In the context of anticancer research, Methyl 5-(thiazol-5-yl)nicotinate has shown promising activity against several cancer cell lines, including breast and lung cancer. A recent in vitro study demonstrated its ability to inhibit key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway. These findings suggest its potential as a targeted therapy, particularly for cancers with dysregulated signaling pathways.

Another significant application of Methyl 5-(thiazol-5-yl)nicotinate is in the field of antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance.

Despite these promising findings, challenges remain in the development of Methyl 5-(thiazol-5-yl)nicotinate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is focused on derivatization and formulation strategies to enhance its pharmacokinetic and pharmacodynamic profiles.

In conclusion, Methyl 5-(thiazol-5-yl)nicotinate (CAS: 1346687-53-3) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse biological activities and potential for structural optimization make it a valuable candidate for further investigation. Future studies should aim to elucidate its detailed mechanism of action, optimize its therapeutic efficacy, and evaluate its safety profile in vivo.